Cas no 1270407-91-4 (3-Amino-3-cyclobutylbutanoic acid)

• Product Name: 3-Amino-3-cyclobutylbutanoic acid
• CAS No: 1270407-91-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD18699218
• CID: 5608118
• PubChem ID: 55295143
• Update Time: 2025-05-20

3-Amino-3-cyclobutylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclobutylbutanoic acid
• AKOS006369803
• 1270407-91-4
• EN300-816539
• 3-Amino-3-cyclobutylbutanoic acid

• MDL： MFCD18699218
• Inchi： 1S/C8H15NO2/c1-8(9,5-7(10)11)6-3-2-4-6/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： STXKRAFWGQCOAW-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CCC1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-cyclobutylbutanoic acid

3-Amino-3-Cyclobutylbutanoic Acid: A Comprehensive Overview

3-Amino-3-cyclobutylbutanoic acid (CAS No. 1270407-91-4) is a unique organic compound with significant potential in various fields of chemistry and biology. This compound, characterized by its cyclobutane ring and amino group, has garnered attention due to its structural properties and functional versatility. Recent studies have highlighted its role in drug discovery, biotechnology, and materials science, making it a subject of interest for researchers worldwide.

The molecular structure of 3-amino-3-cyclobutylbutanoic acid is notable for its cyclobutane ring, which introduces strain into the molecule, potentially enhancing its reactivity. This strain can be exploited in synthetic chemistry to design molecules with specific pharmacokinetic properties. The presence of an amino group further adds to its functional diversity, enabling participation in various biochemical reactions such as amidation and esterification.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 3-amino-3-cyclobutylbutanoic acid. Researchers have employed asymmetric catalysis and enzymatic approaches to achieve high yields and enantiomeric excess, which are critical for pharmaceutical applications. These methods not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical processes.

In the realm of pharmacology, 3-amino-3-cyclobutylbutanoic acid has shown promise as a lead compound in drug development. Its ability to modulate biological pathways, particularly those involving enzyme inhibition, has been explored in preclinical studies. For instance, research indicates that this compound may exhibit potential as an antimicrobial agent, targeting specific bacterial enzymes without adversely affecting human cells.

Beyond pharmacology, the compound has found applications in materials science. Its unique structure allows for the creation of polymers with tailored mechanical properties, which could be utilized in advanced materials for biomedical devices or electronic components. The integration of cyclobutane rings into polymer backbones has been shown to enhance flexibility and durability, opening new avenues for material innovation.

Moreover, the study of 3-amino-3-cyclobutylbutanoic acid has contributed to our understanding of stereochemistry and molecular interactions. Researchers have utilized computational modeling to predict its binding affinities with various biomolecules, providing insights into its potential therapeutic applications. These computational studies are complemented by experimental validations, ensuring a robust foundation for further research.

In conclusion, 3-amino-3-cyclobutylbutanoic acid (CAS No. 1270407-91-4) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and biology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations.